Cas no 1190020-93-9 (1-(2-fluorobenzoyl)-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride)

• Product Name: 1-(2-fluorobenzoyl)-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride
• CAS No: 1190020-93-9
• MF: C₂₁H₂₂ClFN₄O
• MW: 400.876986980438
• CID: 6103986
• PubChem ID: 45284275
• Update Time: 2025-10-29

1-(2-fluorobenzoyl)-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorobenzoyl)-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride
• (2-fluorophenyl)-[4-[1-(4-methylphenyl)imidazol-2-yl]piperazin-1-yl]methanone:hydrochloride
• (2-fluorophenyl)-[4-[1-(4-methylphenyl)imidazol-2-yl]piperazin-1-yl]methanone;hydrochloride
• (2-fluorophenyl)(4-(1-(p-tolyl)-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride
• F5095-0343
• 1190020-93-9
• AKOS026685174
• 1-(2-fluorobenzoyl)-4-[1-(4-methylphenyl)-1H-imidazol-2-yl]piperazine hydrochloride

• Inchi： 1S/C21H21FN4O.ClH/c1-16-6-8-17(9-7-16)26-11-10-23-21(26)25-14-12-24(13-15-25)20(27)18-4-2-3-5-19(18)22;/h2-11H,12-15H2,1H3;1H
• InChI Key： KJQGGTJUAUXOGW-UHFFFAOYSA-N
• SMILES： [H]Cl.C(C1=CC=CC=C1F)(N1CCN(C2N(C3=CC=C(C)C=C3)C=CN=2)CC1)=O

Computed Properties

• Exact Mass: 400.1466172g/mol
• Monoisotopic Mass: 400.1466172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 502
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.4Ų

Additional information on 1-(2-fluorobenzoyl)-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride

Research Brief on 1-(2-fluorobenzoyl)-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride (CAS: 1190020-93-9)

1-(2-fluorobenzoyl)-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride (CAS: 1190020-93-9) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

The compound's structure includes a fluorobenzoyl group and a methylphenyl-substituted imidazole ring, which are critical for its biological activity. Researchers have hypothesized that these structural elements contribute to its high affinity for certain receptor types, making it a candidate for drug development in areas such as neurology and oncology. The hydrochloride salt form enhances its solubility and bioavailability, which are essential for in vivo studies and potential therapeutic use.

Recent preclinical studies have demonstrated that 1-(2-fluorobenzoyl)-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride exhibits potent activity in modulating serotonin and dopamine receptors. These findings suggest its potential utility in treating central nervous system (CNS) disorders, such as depression, anxiety, and schizophrenia. Additionally, its interaction with other receptor subtypes has sparked interest in exploring its applications beyond neurology, including inflammatory diseases and cancer.

One of the key advancements in the research of this compound is the development of robust synthetic methodologies. Recent publications have detailed optimized synthetic routes that improve yield and purity, facilitating further pharmacological evaluation. These methodologies often involve multi-step organic synthesis, with careful attention to the introduction of the fluorobenzoyl and methylphenyl groups, which are critical for the compound's activity.

In vitro and in vivo studies have provided insights into the compound's pharmacokinetic and pharmacodynamic profiles. For instance, studies in rodent models have shown favorable absorption and distribution characteristics, with minimal off-target effects. However, challenges such as metabolic stability and potential toxicity in long-term use remain areas of active investigation. Researchers are also exploring structural analogs to enhance efficacy and reduce adverse effects.

The therapeutic potential of 1-(2-fluorobenzoyl)-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride is further supported by its selectivity profile. Comparative studies with existing drugs in the same class have highlighted its superior selectivity for certain receptor subtypes, which could translate to improved therapeutic outcomes and reduced side effects in clinical settings. These findings underscore the importance of continued research into this compound and its derivatives.

In conclusion, 1-(2-fluorobenzoyl)-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride (CAS: 1190020-93-9) represents a promising candidate for drug development, with applications spanning multiple therapeutic areas. Ongoing research aims to address remaining challenges and unlock its full potential. The compound's unique structural and pharmacological properties position it as a valuable subject for future studies in chemical biology and pharmaceutical sciences.